molecular formula C20H17ClFN3O B2506650 N-([2,4'-bipyridin]-4-ylmethyl)-3-(4-chloro-3-fluorophenyl)propanamide CAS No. 2034305-26-3

N-([2,4'-bipyridin]-4-ylmethyl)-3-(4-chloro-3-fluorophenyl)propanamide

Cat. No. B2506650
CAS RN: 2034305-26-3
M. Wt: 369.82
InChI Key: HLDOJGMQOQXICB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of related compounds involves multi-step reactions starting from different aromatic ketones or amines. For instance, the synthesis of 3,3-bis(3-fluorophenyl)-1-propanamine hydrochloride, a diphenylpropylamine NMDA receptor antagonist, starts from 3,3'-difluorobenzophenone and involves a three-step reaction sequence, including catalytic tritiation . Similarly, other compounds such as N-(3-chlorophenethyl)-2-(6-methoxynaphthalen-2-yl)propanamide and N-(1,2-bis(3,4-dimethoxyphenyl)ethyl)-2-(2-fluoro-[1,1'-biphenyl]-4-yl)propanamide are synthesized from corresponding amines and acids in one-step reactions . These methods could potentially be adapted for the synthesis of "N-([2,4'-bipyridin]-4-ylmethyl)-3-(4-chloro-3-fluorophenyl)propanamide".

Molecular Structure Analysis

The molecular structures of the synthesized compounds are characterized using various spectroscopic techniques, including 1H and 13C NMR, UV, IR, and mass spectrometry. These techniques provide detailed information about the molecular framework and substitution patterns of the compounds . The analysis of "this compound" would likely follow similar protocols to confirm its structure.

Chemical Reactions Analysis

The papers do not provide detailed chemical reaction mechanisms for the synthesized compounds. However, the reactions typically involve amide bond formation between an amine and an acid or acid derivative. The reactivity of these compounds could be further explored in various chemical environments to understand their stability and potential for further functionalization .

Physical and Chemical Properties Analysis

Scientific Research Applications

Pharmacological Activities and Research Applications

  • TRPV1 Antagonists : Compounds structurally related to N-([2,4'-bipyridin]-4-ylmethyl)-3-(4-chloro-3-fluorophenyl)propanamide have been investigated for their potential as transient receptor potential vanilloid 1 (TRPV1) antagonists. These compounds exhibit high binding potency and demonstrate significant analgesic activity in rat neuropathic pain models, suggesting their utility in pain management (Kim et al., 2012).

  • Met Kinase Inhibitors : Another area of research involves the discovery and development of selective Met kinase inhibitors for cancer therapy. N-(4-(2-amino-3-chloropyridin-4-yloxy)-3-fluorophenyl)-4-ethoxy-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide, a compound with a structural motif similar to the specified compound, showed complete tumor stasis in preclinical models, highlighting the potential of such compounds in targeted cancer treatment (Schroeder et al., 2009).

  • Dual Inhibitory Agents : The exploration of dual inhibitory action against FAAH and cyclooxygenase (COX) for potential analgesic applications has led to the development of novel flurbiprofen analogues. These compounds, including N-(3-bromopyridin-2-yl)-2-(2-fluoro-(1,1'-biphenyl)-4-yl)propanamide, demonstrate competitive inhibition of FAAH and substrate-selective inhibition of COX activity, offering insights into the design of dual-action analgesics (Deplano et al., 2021).

properties

IUPAC Name

3-(4-chloro-3-fluorophenyl)-N-[(2-pyridin-4-ylpyridin-4-yl)methyl]propanamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H17ClFN3O/c21-17-3-1-14(11-18(17)22)2-4-20(26)25-13-15-5-10-24-19(12-15)16-6-8-23-9-7-16/h1,3,5-12H,2,4,13H2,(H,25,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HLDOJGMQOQXICB-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(C=C1CCC(=O)NCC2=CC(=NC=C2)C3=CC=NC=C3)F)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H17ClFN3O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

369.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.